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Compound of Interest

Compound Name: Methyl 2-benzyloxybenzoate

Cat. No.: B1594120

Abstract

Methyl 2-benzyloxybenzoate (CAS: 55142-16-0) is an aromatic ester with significant potential
in the fragrance industry. While traditionally noted for its faint, sweet, jasmine-like aroma, its
primary value lies in its physicochemical properties which suggest a powerful role as a
fragrance fixative and modifier.[1] This document provides a comprehensive guide for
researchers and fragrance development professionals on the characterization and application
of Methyl 2-benzyloxybenzoate. We will explore its olfactory profile, detail its function as a
fixative by examining its impact on the volatility of other fragrance components, and provide
robust protocols for sensory analysis, performance evaluation, and stability testing in cosmetic
formulations.

Section 1: Physicochemical Profile and Olfactory
Characteristics

A thorough understanding of a molecule's physical and chemical properties is foundational to
its application in fragrance science. Methyl 2-benzyloxybenzoate is a crystalline solid at room
temperature, a characteristic that influences its handling and incorporation into formulations.[1]
[2] Its high molecular weight and boiling point are key indicators of its low volatility, the primary
reason for its efficacy as a fixative.[3][4]

Table 1: Physicochemical Properties of Methyl 2-benzyloxybenzoate
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Property Value Source
CAS Number 55142-16-0 [1]12]
Molecular Formula C15H1403 [1][2]
Molecular Weight 242.27 g/mol [1]
Appearance White to off-white solid [1]
Melting Point 45-48 °C [1][2]
Boiling Point 364.9 °C at 760 mmHg [1112]
Flash Point 152.5°C [1]
Density 1.142 g/cm3 [1]
Vapor Pressure 1.63 x 10> mmHg at 25°C [1]

Olfactory Profile: Methyl 2-benzyloxybenzoate possesses a subtle, sweet, and slightly
balsamic odor, often described with nuances of jasmine and wintergreen.[1] Unlike many
aroma chemicals that are used for their dominant scent, its value is in its subtlety and its ability
to blend seamlessly into a composition without overpowering other notes. Its primary olfactory
contribution is often perceived in the dry-down phase, where it can add a smooth, powdery, and
warm depth.

Section 2: Core Application - A Novel Fixative and
Modifier

The principal application of Methyl 2-benzyloxybenzoate in perfumery is as a fixative.[1]
Fixatives are essential, low-volatility substances that anchor more fleeting top and middle
notes, slowing their evaporation rate and thereby increasing the overall longevity of a fragrance
on the skin.[4][5][6]

The mechanism of fixation is physical, not chemical. The large, heavy molecules of a fixative
like Methyl 2-benzyloxybenzoate interact with the smaller, more volatile aroma molecules,
reducing their vapor pressure and hindering their escape from the solution (e.g., the perfume
on the skin).[3]
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Figure 1: Conceptual model of a fixative's effect on fragrance note volatility.

As a modifier, Methyl 2-benzyloxybenzoate can soften the harsher aspects of certain
synthetic materials and bridge the gap between floral and balsamic notes. Its own subtle scent
profile allows it to be used at effective concentrations (typically 1-5%) without significantly
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altering the primary character of a fragrance, a desirable trait not found in all fixatives which
can sometimes impart a strong character of their own.[6]

Section 3: Experimental Protocols for Fragrance
Research

The following protocols are designed to be self-validating systems for evaluating the utility of
Methyl 2-benzyloxybenzoate in fragrance formulations.

Protocol 3.1: Sensory Evaluation of Methyl 2-
benzyloxybenzoate

Principle: To characterize the olfactory profile of the raw material and determine its detection
threshold. This protocol utilizes a trained sensory panel to provide qualitative and quantitative
data.[7][8]

Materials:

Methyl 2-benzyloxybenzoate

o Ethanol (perfumer's grade, odorless)

e Glass beakers and stirring rods

e Volumetric flasks (100 mL)

o Pipettes

o Smelling strips (blotters)

e Vials for dilutions

Methodology:

e Preparation of Dilutions:

o Due to its solid state, gently warm Methyl 2-benzyloxybenzoate to just above its melting
point (~50°C) to create a liquid.
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o Prepare a 10% stock solution (w/w) in ethanol.

o Perform serial dilutions to create 5%, 1%, 0.5%, 0.1%, and 0.05% solutions in ethanol.

¢ Panelist Evaluation:

o

Recruit a panel of at least 5 trained sensory evaluators.

o Dip smelling strips into each dilution, ensuring they are coded to blind the panelists to the
concentration.

o Allow the ethanol to evaporate for 30 seconds.
o Present the strips to panelists in order of increasing concentration.

o Panelists should record descriptive terms for the odor at each concentration and note the
first concentration at which the odor is reliably detected (detection threshold).

o Panelists should also evaluate the evolution of the scent on the blotter over time (e.g., at 1
hr, 4 hrs, 24 hrs) to assess its tenacity.

Rationale for Experimental Choices:

o Stepwise Dilution: Starting with dilutions is critical, as many aroma chemicals can be
overpowering or smell different when smelled neat.[9]

« Blinding: Coding the samples prevents bias in panelist perception.

e Trained Panel: Using experienced evaluators provides more consistent and descriptive data
compared to untrained consumers.[10]

Protocol 3.2: Assessment of Fixative Properties via
Evaporation Rate Analysis

Principle: To quantify the effect of Methyl 2-benzyloxybenzoate on the evaporation rate of a
volatile top note. This is achieved by measuring mass loss over time using a precision balance.
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Start: Prepare Formulations
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l
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l
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Conclusion:
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Figure 2: Workflow for evaluating fixative properties via gravimetric analysis.
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Materials:

A highly volatile aroma chemical (e.g., d-Limonene, Linalool)

o Methyl 2-benzyloxybenzoate

o Ethanol (perfumer's grade)

e Precision analytical balance (readable to 0.1 mg)

o Filter paper discs (uniform size)

o Micropipette

Methodology:

e Formulation Preparation:

o Control Formula: Prepare a 10% solution of d-Limonene in ethanol.

o Test Formula: Prepare a solution containing 10% d-Limonene and 5% Methyl 2-
benzyloxybenzoate in ethanol.

e Evaporation Study:
o Place a filter paper disc on the analytical balance and tare.

o Apply exactly 100 pL of the Control Formula to the center of the disc. Record the initial
mass (T=0).

o Record the mass of the filter paper at 15-minute intervals for 2 hours.
o Repeat the process on a fresh filter paper disc with the Test Formula.
o Perform each experiment in triplicate to ensure reproducibility.

o Data Analysis:
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o For each time point, calculate the percentage of mass lost relative to the initial mass of the

applied formula.

o Plot the average percentage mass loss versus time for both the Control and Test formulas.

A slower rate of mass loss in the Test formula indicates a fixative effect.

Hypothetical Data Presentation:

Table 2: Hypothetical Mass Loss Data

) . Avg. % Mass Loss
Time (min)

Avg. % Mass Loss (Test w/

(Control) MBB)
0 0.0% 0.0%
15 25.5% 18.2%
30 48.1% 35.6%
60 75.3% 60.1%
120 92.8% 81.5%

Protocol 3.3: Stability Testing in a Model Eau de Parfum

(EDP) Formulation

Principle: To assess the physical and chemical stability of a fragrance containing Methyl 2-

benzyloxybenzoate under accelerated aging conditions.[11][12] This predicts the shelf-life and

ensures the product remains unchanged in terms of color, clarity, and scent profile.[13]

Materials:

Methyl 2-benzyloxybenzoate

Ethanol (perfumer's grade)

Deionized water

A simple model fragrance accord (e.g., Rose, Citrus)
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Clear glass spray bottles (for testing)

Climate chamber or laboratory oven set to 45°C

UV light cabinet

Control samples stored at room temperature in the dark

Methodology:

e Formulation of Test Samples:

o Base EDP (Control): 15% fragrance accord, 80% ethanol, 5% deionized water.

o Test EDP: 15% fragrance accord, 3% Methyl 2-benzyloxybenzoate, 77% ethanol, 5%
deionized water.

o Unperfumed Base: 80% ethanol, 5% deionized water (to monitor the base itself).
 Stability Conditions:
o Store aliquots of each formulation under the following conditions for 12 weeks:
» Accelerated Aging: 45°C in the dark.
» Light Exposure: Room temperature in a UV light cabinet.
= Control: Room temperature (20-25°C) in the dark.

o Evaluation Schedule:

[¢]

Evaluate all samples at T=0, 2, 4, 8, and 12 weeks.

[¢]

Physical Evaluation: Visually inspect for changes in color, clarity, and precipitation.

Olfactory Evaluation: A sensory panel should smell the Control and Test EDPs on blotters

[e]

and compare them to the T=0 samples to detect any changes in scent profile (e.g.,
degradation of top notes, development of off-odors).[13]
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Rationale for Experimental Choices:

o Accelerated Aging (45°C): This condition simulates approximately one year of shelf life for
every month of testing, providing a rapid prediction of long-term stability.[11]

o UV Exposure: This tests for potential discoloration or photo-instigated degradation of
fragrance ingredients, which is crucial for products in clear packaging.[13]

e Inclusion of an Unperfumed Base: This allows the researcher to distinguish between

instability caused by the fragrance ingredients versus instability of the product base itself.[13]

Section 4: Safety and Handling

As with all laboratory chemicals, proper safety protocols must be followed when handling
Methyl 2-benzyloxybenzoate.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses, gloves, and a lab coat.

o Handling: Handle in a well-ventilated area or under a fume hood. As it is a solid, avoid
generating dust. If melting is required, use a controlled heating source like a water bath.

o Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as

strong oxidizing agents. Keep containers tightly sealed.
» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

For complete safety information, always refer to the supplier's Safety Data Sheet (SDS).[2]

Section 5: Conclusion

Methyl 2-benzyloxybenzoate presents a compelling option for the modern perfumer and
fragrance scientist. Its low volatility, high molecular weight, and subtle olfactory profile make it

an excellent candidate for use as a fixative and a sophisticated blender. By extending the life of

volatile top and middle notes, it can significantly enhance the performance and temporal
evolution of a fragrance. The protocols outlined in this guide provide a robust framework for
researchers to systematically evaluate its efficacy, stability, and sensory impact, enabling its
confident integration into innovative fragrance formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1594120?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/msds/methyl-2-benzyloxybenzoate.htm
https://en.wikipedia.org/wiki/Fixative_(perfumery)
https://tristarintermediates.org/blog/fragrance-fixatives-science/
https://nearstore.com/blogs/articles/fixatives-in-perfume-enhancing-longevity-and-depth-in-fragrances
https://www.alphaaromatics.com/blog/fragrance-fixatives/
https://www.alwsci.com/news/fragrance-and-flavor-component-analysis-techn-81658488.html
https://www.alwsci.com/news/fragrance-and-flavor-component-analysis-techn-81658488.html
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20of%20fragrances.pdf
https://www.reddit.com/r/DIYfragrance/comments/1okkytr/what_the_hell_do_i_do_with_methyl_benzoate/
https://ethz.ch/content/dam/ethz/special-interest/chab/organic-chemistry/zenobi-group-dam/documents/Education/LecturesExercises/AnalyticalStrategy2020/20201124_Fragrances.pdf
https://www.iltusa.com/fragrance-stability-testing/
https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://www.benchchem.com/product/b1594120#utilizing-methyl-2-benzyloxybenzoate-in-fragrance-formulation-research
https://www.benchchem.com/product/b1594120#utilizing-methyl-2-benzyloxybenzoate-in-fragrance-formulation-research
https://www.benchchem.com/product/b1594120#utilizing-methyl-2-benzyloxybenzoate-in-fragrance-formulation-research
https://www.benchchem.com/product/b1594120#utilizing-methyl-2-benzyloxybenzoate-in-fragrance-formulation-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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